5-Acetyl-4-amino-1-[3-(trifluoromethyl)phenyl]pyrrole-3-carbonitrile
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Description
The compound “5-Acetyl-4-amino-1-[3-(trifluoromethyl)phenyl]pyrrole-3-carbonitrile” is a pyrrole derivative. Pyrrole is a five-membered aromatic heterocycle, like furan and thiophene, but it has a nitrogen atom in the ring . Pyrrole derivatives are widely used in medicinal chemistry due to their diverse biological activities .
Chemical Reactions Analysis
Pyrrole and its derivatives can undergo a variety of chemical reactions, including electrophilic substitution and metal-catalyzed cross-coupling reactions . The specific reactions that “5-Acetyl-4-amino-1-[3-(trifluoromethyl)phenyl]pyrrole-3-carbonitrile” can undergo would depend on the reaction conditions and the other compounds present.Scientific Research Applications
Organic Synthesis and Catalysis
- Pinacol Boronic Esters : These compounds serve as valuable building blocks in organic synthesis. While many protocols exist for functionalizing deboronation of alkyl boronic esters, protodeboronation remains less explored. However, recent advancements have enabled catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters using a radical approach. This method allows for formal anti-Markovnikov alkene hydromethylation, a transformation previously unknown .
Medicinal Chemistry and Drug Development
- Anticancer Potential : Although specific studies on this compound are limited, related pyrrole derivatives have demonstrated cytotoxic activity against cancer cell lines. Further exploration of its potential as an anticancer agent is warranted .
Heterocyclic Chemistry
- Imidazole Derivatives : Incorporating the pyrrole moiety into imidazole-containing compounds could yield novel heterocycles with diverse biological activities. Investigating its reactivity in imidazole syntheses may reveal new drug candidates .
Materials Science
- Functional Materials : The trifluoromethyl-substituted pyrrole ring could contribute to the design of functional materials, such as polymers, liquid crystals, or conductive materials. Exploring its electronic properties and self-assembly behavior is essential .
Agrochemicals and Pesticides
- Herbicides or Fungicides : Given the unique substitution pattern, this pyrrole derivative might exhibit selective herbicidal or fungicidal activity. Investigating its effects on plant growth and pathogen control is crucial.
Natural Product Synthesis
- Indolizidine Alkaloids : The pyrrole core is a common motif in natural products. By incorporating this compound into indolizidine alkaloids, researchers could access structurally complex molecules with potential biological activities. Notably, indolizidine 209B has been synthesized using protodeboronation as a key step .
properties
IUPAC Name |
5-acetyl-4-amino-1-[3-(trifluoromethyl)phenyl]pyrrole-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F3N3O/c1-8(21)13-12(19)9(6-18)7-20(13)11-4-2-3-10(5-11)14(15,16)17/h2-5,7H,19H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUTBHKVOEHAZHY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C(=CN1C2=CC=CC(=C2)C(F)(F)F)C#N)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F3N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Acetyl-4-amino-1-[3-(trifluoromethyl)phenyl]pyrrole-3-carbonitrile |
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